1-Hexylazepan-2-one

• CAS No.: 37672-43-8
• Molecular Formula: C12H23NO
• Molecular Weight: 197.32 g/mol
• IUPAC Name: 1-hexylazepan-2-one
• InChI: InChI=1S/C12H23NO/c1-2-3-4-7-10-13-11-8-5-6-9-12(13)14/h2-11H2,1H3
• InChI Key: JDQRYRLJZGMNIB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN1CCCCCC1=O

Description

1-Hexylazepan-2-one is a seven-membered lactam (azepan-2-one) bearing a hexyl substituent. Azepan-2-one derivatives, such as caprolactam (azepan-2-one), are critical in polymer synthesis (e.g., nylon-6) due to their lactam ring, which undergoes ring-opening polymerization.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Differences

Key structural variations among azepane/azepanone derivatives include:

• Substituent type and position: Alkyl groups (methyl, ethyl, hexyl) or functional groups (amino, ketone) alter physicochemical properties.
• Ring modifications : Presence of additional heteroatoms (e.g., 1,4-diazepan-2-one) or hydrochloride salts affects stability and reactivity.

Table 1: Comparative Overview of Azepane/Azepanone Derivatives

Compound Name	Molecular Formula	Molecular Weight	Substituent(s)	Functional Group	Key Properties/Notes
1-Methylazepane	C₇H₁₅N	113.204	Methyl (position 1)	Azepane (no ketone)	Higher volatility due to lack of ketone
1-Methylazepan-4-one	C₇H₁₃NO	127.19	Methyl (position 1)	Ketone (position 4)	Altered reactivity vs. 2-ketone isomers
7-Methylazepan-2-one	C₇H₁₃NO	127.19	Methyl (position 7)	Ketone (position 2)	Analogous to caprolactam; used in polymers
(R)-3-Amino-1-ethylazepan-2-one	C₈H₁₆N₂O	156.23	Ethyl (position 1), Amino (position 3)	Ketone (position 2)	Enhanced polarity due to amino group; requires stringent safety protocols
1,4-Diazepan-2-one hydrochloride	C₅H₉N₂O·HCl	164.61	None	Ketone (position 2), HCl salt	Acute toxicity; stabilized as hydrochloride salt
1-Hexylazepan-2-one	C₁₁H₂₁NO	183.29 (estimated)	Hexyl (position 1)	Ketone (position 2)	Hypothesized higher lipophilicity; potential applications in drug delivery

Physicochemical and Reactivity Trends

• Molecular weight and lipophilicity : The hexyl group in 1-Hexylazepan-2-one increases molecular weight (~183.29 vs. 113–164 for other derivatives) and lipophilicity, likely reducing aqueous solubility compared to methyl or ethyl analogs.
• Ketone position : 2-ketone derivatives (e.g., 7-Methylazepan-2-one) are more reactive toward polymerization than 4-ketone isomers (e.g., 1-Methylazepan-4-one) due to ring strain .
• Salt formation : Hydrochloride salts (e.g., 1,4-Diazepan-2-one hydrochloride) improve crystallinity and stability but may introduce handling hazards .